Cas no 1337208-35-1 (2-methyl-6-(pyrrolidin-3-yl)methylquinoline)
2-methyl-6-(pyrrolidin-3-yl)methylquinoline Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-6-(pyrrolidin-3-yl)methylquinoline
- 2-methyl-6-[(pyrrolidin-3-yl)methyl]quinoline
- 1337208-35-1
- EN300-1811544
-
- Inchi: 1S/C15H18N2/c1-11-2-4-14-9-12(3-5-15(14)17-11)8-13-6-7-16-10-13/h2-5,9,13,16H,6-8,10H2,1H3
- InChI Key: AZKZIMISWDRVRB-UHFFFAOYSA-N
- SMILES: N1CCC(CC2C=CC3C(=CC=C(C)N=3)C=2)C1
Computed Properties
- Exact Mass: 226.146998583g/mol
- Monoisotopic Mass: 226.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 24.9Ų
2-methyl-6-(pyrrolidin-3-yl)methylquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1811544-0.05g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]quinoline |
1337208-35-1 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1811544-0.1g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]quinoline |
1337208-35-1 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1811544-0.25g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]quinoline |
1337208-35-1 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1811544-0.5g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]quinoline |
1337208-35-1 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1811544-1.0g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]quinoline |
1337208-35-1 | 1g |
$1172.0 | 2023-05-26 | ||
| Enamine | EN300-1811544-2.5g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]quinoline |
1337208-35-1 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1811544-5.0g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]quinoline |
1337208-35-1 | 5g |
$3396.0 | 2023-05-26 | ||
| Enamine | EN300-1811544-10.0g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]quinoline |
1337208-35-1 | 10g |
$5037.0 | 2023-05-26 | ||
| Enamine | EN300-1811544-1g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]quinoline |
1337208-35-1 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1811544-5g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]quinoline |
1337208-35-1 | 5g |
$3065.0 | 2023-09-19 |
2-methyl-6-(pyrrolidin-3-yl)methylquinoline Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-methyl-6-(pyrrolidin-3-yl)methylquinoline
Comprehensive Overview of 2-methyl-6-(pyrrolidin-3-yl)methylquinoline (CAS No. 1337208-35-1): Properties, Applications, and Research Insights
The compound 2-methyl-6-(pyrrolidin-3-yl)methylquinoline (CAS No. 1337208-35-1) is a quinoline derivative with a unique structural framework, combining a methyl-substituted quinoline core and a pyrrolidinylmethyl side chain. This molecular architecture has garnered significant attention in pharmaceutical and material science research due to its potential bioactive properties and structural versatility. Recent studies highlight its relevance in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme modulation, aligning with the growing demand for novel small-molecule therapeutics.
From a chemical synthesis perspective, 1337208-35-1 serves as a valuable intermediate for constructing more complex heterocyclic systems. Its pyrrolidine moiety enhances solubility and binding affinity, making it a preferred scaffold in medicinal chemistry. Researchers are exploring its role in kinase inhibition and GPCR targeting, addressing trending topics like precision medicine and personalized therapeutics. The compound’s logP and hydrogen-bonding capacity further optimize its ADME profiles, a critical factor in preclinical development.
In material science, 2-methyl-6-(pyrrolidin-3-yl)methylquinoline contributes to organic semiconductors and luminescent materials, leveraging its electron-rich quinoline ring. This aligns with the surge in green chemistry initiatives and sustainable material design. Analytical techniques such as HPLC, NMR, and mass spectrometry confirm its high purity (>98%), meeting industry standards for high-throughput screening and structure-activity relationship (SAR) studies.
The compound’s nomenclature includes IUPAC name variations and synonyms, often searched in chemical databases like PubChem and Reaxys. Its molecular formula (C₁₅H₁₈N₂) and exact mass (226.147 g/mol) are frequently queried by chemists optimizing synthetic routes. Notably, its thermal stability (decomposition >250°C) supports applications in high-temperature processes, a niche yet growing area in industrial chemistry.
Emerging discussions in AI-driven drug design highlight 1337208-35-1 as a candidate for virtual screening and molecular docking simulations. Its 3D conformational flexibility enables interactions with diverse protein targets, resonating with trends in computational chemistry. Regulatory-compliant safety data sheets (SDS) and patent literature further underscore its commercial viability, particularly in biotech startups focusing on orphan diseases.
In summary, 2-methyl-6-(pyrrolidin-3-yl)methylquinoline exemplifies the intersection of innovation and practical utility. Its multidisciplinary applications—from CNS drug candidates to advanced materials—position it as a compound of enduring scientific and industrial interest. Future research may explore its catalytic potential or bioconjugation strategies, answering pressing questions in chemical biology and nanotechnology.
1337208-35-1 (2-methyl-6-(pyrrolidin-3-yl)methylquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)